Ethyl 6-amino-5,7,7-tricyano-8-(2-fluorophenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Ethyl 6-amino-5,7,7-tricyano-8-(2-fluorophenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
488783-66-0
VCID:
VC0433246
InChI:
InChI=1S/C21H18FN5O2/c1-2-29-20(28)27-8-7-13-15(9-23)19(26)21(11-24,12-25)18(16(13)10-27)14-5-3-4-6-17(14)22/h3-7,16,18H,2,8,10,26H2,1H3/t16-,18+/m0/s1
SMILES:
CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3F
Molecular Formula:
C21H18FN5O2
Molecular Weight:
391.4g/mol
Ethyl 6-amino-5,7,7-tricyano-8-(2-fluorophenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
CAS No.: 488783-66-0
Main Products
VCID: VC0433246
Molecular Formula: C21H18FN5O2
Molecular Weight: 391.4g/mol
CAS No. | 488783-66-0 |
---|---|
Product Name | Ethyl 6-amino-5,7,7-tricyano-8-(2-fluorophenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate |
Molecular Formula | C21H18FN5O2 |
Molecular Weight | 391.4g/mol |
IUPAC Name | ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-fluorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
Standard InChI | InChI=1S/C21H18FN5O2/c1-2-29-20(28)27-8-7-13-15(9-23)19(26)21(11-24,12-25)18(16(13)10-27)14-5-3-4-6-17(14)22/h3-7,16,18H,2,8,10,26H2,1H3/t16-,18+/m0/s1 |
Standard InChIKey | WRFYMFOHZTWKMN-FUHWJXTLSA-N |
Isomeric SMILES | CCOC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3F |
SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3F |
Canonical SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3F |
PubChem Compound | 1386525 |
Last Modified | Nov 11 2021 |
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